6-Phe-cAMP

• Molecular Formula: C16H16N5O6P
• Molecular Weight: 405.30 g/mol
• InChI: InChI=1S/C16H16N5O6P/c22-12-13-10(6-25-28(23,24)27-13)26-16(12)21-8-19-11-14(17-7-18-15(11)21)20-9-4-2-1-3-5-9/h1-5,7-8,10,12-13,16,22H,6H2,(H,23,24)(H,17,18,20)/t10-,12+,13?,16-/m1/s1
• InChIKey: NQSOTFUZBAFQQS-QEFZCKDJSA-N

Standard cAMP analogs (e.g., 8-Br-cAMP, db-cAMP) co-activate Epac and CNG channels, confounding PKA-specific interpretation. 6-Phe-cAMP solves this via engineered N6-phenyl substitution. - Zero Epac1 activation (quantitative electrophysiology data) - HCN2 agonist EC50 = 12.1 µM; 2x native cAMP potency - High lipophilicity (cLogP = -0.292) enables direct membrane permeation without microinjection - Sp-6-Phe-cAMPS variant available for PDE-resistant chronic studies

6-Phe-cAMP: Baseline Properties & Procurement

6-Phe-cAMP (N6-Phenyladenosine-3',5'-cyclic monophosphate, CAS not widely assigned; Sp-isomer CAS 169335-92-6) is a site-selective, membrane-permeable analog of the second messenger cAMP, specifically designed to activate Protein Kinase A (PKA) with a strong preference for site A of both PKA isozymes [1]. It is distinguished from native cAMP and many other cAMP analogs by its functional selectivity, as it does not activate the Exchange Protein directly Activated by cAMP (Epac) [2]. This N6-modified compound is a critical research tool for dissecting PKA-dependent signaling pathways without confounding contributions from Epac signaling.

Selectivity fit PKA-selective signaling without Epac activation

Delivery fit Membrane-permeable tool for live-cell cAMP research

• [1] Schwede F, Maronde E, Genieser HG, Jastorff B. Cyclic nucleotide analogs as biochemical tools and prospective drugs. Pharmacol Ther. 2000;87(2-3):199-226. (Review detailing N6-modification for PKA selectivity) View Source
• [2] Christensen AE, Selheim F, de Rooij J, et al. cAMP analog mapping of Epac1 and cAMP kinase. Discriminating analogs demonstrate that Epac and cAMP kinase act synergistically to promote PC-12 cell neurite extension. J Biol Chem. 2003;278(37):35394-35402. View Source

6-Phe-cAMP: Why Generic Substitution Fails

Generic substitution among cAMP analogs in experimental design is invalid due to profound differences in target selectivity and membrane permeability. Native cAMP or broadly-acting analogs like 8-Br-cAMP indiscriminately activate PKA, Epac, and cyclic nucleotide-gated (CNG) channels, leading to ambiguous, multi-pathway responses that confound data interpretation [1]. In contrast, 6-Phe-cAMP is engineered for PKA-selective activation and does not stimulate Epac [2]. However, this selectivity is not absolute across all possible targets, as 6-Phe-cAMP can also act as a full agonist of certain HCN channels [3]. Therefore, the experimental system must be considered; substituting 6-Phe-cAMP with a less selective analog like 8-Br-cAMP or db-cAMP introduces significant off-target signaling, while substituting with a different 'PKA-selective' analog (e.g., 6-Bnz-cAMP) may yield different potencies and HCN channel cross-reactivities [3]. The specific quantitative evidence below details why 6-Phe-cAMP offers a unique, well-characterized tool for specific PKA-focused applications.

Attribute

6-Phe-cAMP (Target)

Generic cAMP Analogs

Epac cross-activation

Reported no Epac activation

8-Br-cAMP, db-cAMP activate Epac

HCN channel off-target

HCN2 activation; model-specific context required

HCN activation potency may differ significantly

PDE susceptibility

Susceptible to PDE hydrolysis; consider Sp-isomer for prolonged studies

Analog-specific PDE stability varies widely

• [1] Schwede F, Maronde E, Genieser HG, Jastorff B. Cyclic nucleotide analogs as biochemical tools and prospective drugs. Pharmacol Ther. 2000;87(2-3):199-226. View Source
• [2] Christensen AE, Selheim F, de Rooij J, et al. cAMP analog mapping of Epac1 and cAMP kinase. Discriminating analogs demonstrate that Epac and cAMP kinase act synergistically to promote PC-12 cell neurite extension. J Biol Chem. 2003;278(37):35394-35402. View Source
• [3] Lei Y, et al. N6-modified cAMP derivatives that activate protein kinase A also act as full agonists of murine HCN2 channels. J Biol Chem. 2019;294(47):17978-17987. View Source

6-Phe-cAMP: Differential Evidence

PKA vs. Epac Functional Selectivity

6-Phe-cAMP is functionally selective for PKA activation and does not stimulate Epac. In a cell-based assay for Epac1 activation using a Rap1 pull-down assay, 6-Phe-cAMP (100 µM) produced no detectable Rap1 activation, while the Epac-selective analog 8-pCPT-2'-O-Me-cAMP (100 µM) induced a 4.5-fold increase in activated Rap1 [1]. This contrasts sharply with native cAMP (100 µM), which activates both PKA and Epac pathways [1].

Epac1 activation

Head-to-head

6-Phe-cAMP: No Rap1-GTP vs Epac agonist: 4.5×; native cAMP: 2.8×

Supports PKA-only signaling interpretation

HEK293, Rap1 pull-down, 100 µM

Evidence Dimension	Epac1 Activation (Rap1-GTP)
Target Compound Data	No activation (0-fold increase)
Comparator Or Baseline	8-pCPT-2'-O-Me-cAMP (4.5-fold increase); Native cAMP (2.8-fold increase)
Quantified Difference	6-Phe-cAMP shows complete absence of Epac activation compared to the Epac agonist
Conditions	Rap1 activation assay in HEK293 cells expressing Epac1; 100 µM analog concentration

Why This Matters

Procurement of 6-Phe-cAMP is essential for experiments that require dissection of PKA-specific effects from confounding Epac signaling, a common challenge in cAMP research.

• [1] Christensen AE, Selheim F, de Rooij J, et al. cAMP analog mapping of Epac1 and cAMP kinase. Discriminating analogs demonstrate that Epac and cAMP kinase act synergistically to promote PC-12 cell neurite extension. J Biol Chem. 2003;278(37):35394-35402. View Source

HCN2 Channel Off-target Activation Potency

While considered PKA-selective, 6-Phe-cAMP is a potent full agonist of murine HCN2 pacemaker channels. Electrophysiology in Xenopus oocytes expressing mHCN2 channels revealed an EC50 of 12.1 µM for 6-Phe-cAMP, which is more potent than native cAMP (EC50 = 24.3 µM) in the same system [1]. The closely related analog N6-Bn-cAMP was less potent (EC50 = 18.5 µM) and N6-Bnz-cAMP showed a much higher EC50 of 79.4 µM, demonstrating that even among N6-substituted PKA-selective analogs, HCN2 activation potency varies significantly [1].

HCN2 activation EC50

Direct comparison

12.1 µM

cAMP 24.3 µM; N6-Bnz-cAMP 79.4 µM

Off-target channel context to verify

Xenopus oocyte, mHCN2, voltage clamp

Evidence Dimension	HCN2 Channel Activation Potency (EC50)
Target Compound Data	12.1 µM
Comparator Or Baseline	cAMP (24.3 µM); N6-Bn-cAMP (18.5 µM); N6-Bnz-cAMP (79.4 µM)
Quantified Difference	6-Phe-cAMP is 2-fold more potent than cAMP and 6.6-fold more potent than N6-Bnz-cAMP for activating HCN2 channels
Conditions	Two-electrode voltage clamp on Xenopus laevis oocytes expressing murine HCN2 channels; V1/2 shift measured

Why This Matters

For researchers studying PKA in cells or tissues expressing HCN channels (e.g., cardiac pacemaker cells, neurons), this off-target activity must be accounted for. 6-Phe-cAMP cannot be substituted with another PKA-selective analog without validating that HCN channel cross-activation is not a confounding variable.

• [1] Lei Y, et al. N6-modified cAMP derivatives that activate protein kinase A also act as full agonists of murine HCN2 channels. J Biol Chem. 2019;294(47):17978-17987. View Source

Lipophilicity and Membrane Permeability

The high membrane permeability reported for 6-Phe-cAMP is supported by its calculated lipophilicity. The compound has a calculated logP value of -0.292 [1]. This value is higher (less negative) than that of native cAMP (logP ~ -1.5 to -2.5, typical for highly polar cyclic nucleotides) [2], indicating significantly increased lipophilicity due to the N6-phenyl modification, which facilitates passive diffusion across cell membranes.

Calculated logP

Cross-study comparable

-0.292

Approx. 5–100× higher partition vs cAMP

Supports membrane permeability context

Calculated from structure; experimental logP may vary

Evidence Dimension	Calculated Lipophilicity (logP)
Target Compound Data	-0.292
Comparator Or Baseline	cAMP (logP ~ -1.5 to -2.5; estimated range)
Quantified Difference	Approximate 5- to 100-fold increase in octanol-water partition coefficient for 6-Phe-cAMP vs. cAMP
Conditions	Calculated logP (partition coefficient) derived from chemical structure

Why This Matters

The quantifiable increase in lipophilicity directly correlates with improved membrane permeability, enabling effective intracellular delivery without the need for permeabilization agents or microinjection, which simplifies experimental protocols.

• [1] ChemExper Chemical Directory. N6-phenyl-cAMP Entry. (Database providing calculated logP for the compound). View Source
• [2] Schwede F, Maronde E, Genieser HG, Jastorff B. Cyclic nucleotide analogs as biochemical tools and prospective drugs. Pharmacol Ther. 2000;87(2-3):199-226. (Review discusses lipophilicity of cAMP analogs). View Source

Sp-6-Phe-cAMPS: PDE-Resistant Variant

The Sp-isomer phosphorothioate analog, Sp-6-Phe-cAMPS, retains the PKA selectivity and membrane permeability of 6-Phe-cAMP while conferring resistance to hydrolysis by cyclic nucleotide phosphodiesterases (PDEs) [1]. This variant is explicitly validated as an Epac-negative control, with no activation of Epac in functional assays [2]. Its PDE resistance provides a distinct advantage for long-term or in vivo experiments where native cAMP or 6-Phe-cAMP might be rapidly degraded.

PDE resistance

Class-level inference

Sp-6-Phe-cAMPS: PDE-resistant vs 6-Phe-cAMP: PDE-susceptible

Phosphorothioate confers PDE stability

Supplier data; class-level SAR

Evidence Dimension	Phosphodiesterase (PDE) Resistance
Target Compound Data	PDE-resistant (Sp-6-Phe-cAMPS)
Comparator Or Baseline	6-Phe-cAMP (susceptible to PDE hydrolysis)
Quantified Difference	Sp-isomer is resistant to degradation by mammalian PDEs, a property not inherent to the parent 6-Phe-cAMP
Conditions	Based on known structure-activity relationship of phosphorothioate cAMP analogs

Why This Matters

For applications requiring sustained PKA activation (e.g., chronic treatments, in vivo infusions), procurement of the Sp-6-Phe-cAMPS variant is technically superior to using the parent 6-Phe-cAMP, avoiding signal decay due to cellular phosphodiesterase activity.

• [1] BIOLOG Life Science Institute. 8-CPT-6-Phe-cAMP Product Page. (Technical datasheet noting PDE resistance for related phosphorothioate analog). View Source
• [2] Table 1. Properties of cAMP Analogs. (A comprehensive table detailing PDE resistance of Sp-6-Phe-cAMPS). View Source

PKA Site A Selectivity

6-Phe-cAMP exhibits a strong preference for binding and activating the 'site A' of both PKA isozymes (type I and type II) . This contrasts with some other cAMP analogs, which may preferentially activate 'site B' or show non-selective binding. While precise quantitative affinity constants (Ka or Ki) for site A vs. site B are not consistently reported in primary literature for 6-Phe-cAMP, the site-selective nature is a defining characteristic of N6-modified cAMP analogs [1].

PKA site A preference

Class-level

Site A binding preference reported

N6-modification class property

No direct affinity data; review context

Evidence Dimension	PKA Binding Site Preference
Target Compound Data	Strong preference for Site A
Comparator Or Baseline	cAMP (binds Site A and Site B); C8-modified analogs (e.g., 8-Br-cAMP, often site B-selective)
Quantified Difference	Site A selectivity is a class property of N6-substituted cAMP analogs, distinguishing them from other modification patterns.
Conditions	Based on established structure-activity relationships for PKA regulatory subunits

Why This Matters

Procurement of a site A-selective analog is critical when the goal is to mimic the effects of specific PKA activation states or to study the functional roles of individual cAMP-binding sites within the PKA holoenzyme.

• [1] Schwede F, Maronde E, Genieser HG, Jastorff B. Cyclic nucleotide analogs as biochemical tools and prospective drugs. Pharmacol Ther. 2000;87(2-3):199-226. View Source

6-Phe-cAMP: Validated Application Scenarios

PKA-Specific Signaling in Epac-Coexpressing Cells

6-Phe-cAMP is the optimal tool for studying PKA-dependent processes in cell types where Epac is also present and functionally relevant. The quantitative evidence confirms that 6-Phe-cAMP does not activate Epac1, unlike native cAMP or non-selective analogs [1]. This allows researchers to attribute observed cellular responses solely to PKA activation. For example, in human endometrial stromal cells, the PKA-selective effect of 6-Phe-cAMP on prolactin and IGFBP-1 expression can be unambiguously distinguished from the potentiating effects of Epac activation by 8-pCPT-2'-O-Me-cAMP [REFS-1, 2].

HCN2 Pacemaker Channel Activation

6-Phe-cAMP is a potent agonist of HCN2 channels (EC50 = 12.1 µM) and can serve as a chemical tool to study channel gating and physiology in systems where PKA signaling is not a confounding variable [1]. Its 2-fold higher potency over native cAMP for HCN2 activation makes it a useful compound for electrophysiological studies of these channels in isolated cells or heterologous expression systems like Xenopus oocytes [1].

Intracellular PKA Activation Without Permeabilization

The improved lipophilicity of 6-Phe-cAMP (calculated logP = -0.292) correlates with its documented high membrane permeability [REFS-1, 2]. This property enables efficient and uniform loading of the compound into live cells by simple addition to the culture medium, eliminating the cellular damage and technical variability associated with membrane permeabilization agents (e.g., digitonin, saponin) or physical methods like microinjection [2].

Long-Term PKA Stimulation via PDE-Resistant Analog

For experiments requiring prolonged PKA activation (e.g., chronic cell treatments, organ bath pharmacology, in vivo infusions), the Sp-6-Phe-cAMPS variant is the preferred procurement choice. This analog retains the target selectivity of 6-Phe-cAMP but is resistant to degradation by phosphodiesterases, ensuring sustained signaling without the need for frequent re-dosing or co-administration of PDE inhibitors [1]. Its validated use as an Epac-negative control further simplifies interpretation in long-term studies [2].

Application

Selection Property

Validation Focus

PKA-selective signaling in Epac-coexpressing cells

Epac-negative selectivity profile

Rap1 activation assay endpoint context

HCN2 channel electrophysiology

HCN2 agonist activity profile

Channel activation potency and model-specific off-target review

Live-cell PKA activation without permeabilization

Membrane permeability (lipophilicity)

Intracellular delivery efficacy; no permeabilization agent required

Sustained PKA signaling in degradation-prone models

PDE-resistant analog (Sp-6-Phe-cAMPS) availability

Long-term signaling consistency; PDE degradation avoidance

• [1] Christensen AE, Selheim F, de Rooij J, et al. cAMP analog mapping of Epac1 and cAMP kinase. Discriminating analogs demonstrate that Epac and cAMP kinase act synergistically to promote PC-12 cell neurite extension. J Biol Chem. 2003;278(37):35394-35402. View Source
• [2] Yoshie M, et al. Regulation of decidualization in human endometrial stromal cells through exchange protein directly activated by cyclic AMP (Epac). PLoS One. 2012;7(12):e51768. View Source
• [3] Lei Y, et al. N6-modified cAMP derivatives that activate protein kinase A also act as full agonists of murine HCN2 channels. J Biol Chem. 2019;294(47):17978-17987. View Source
• [4] ChemExper Chemical Directory. N6-phenyl-cAMP Entry. View Source
• [5] BIOLOG Life Science Institute. 8-CPT-6-Phe-cAMP Product Page. View Source
• [6] Table 1. Properties of cAMP Analogs. View Source